6-methyl-5-nitrophthalazin-1(2H)-one
Cat. No. B8466242
M. Wt: 205.17 g/mol
InChI Key: ACSGYCMYCJYVIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07989461B2
Procedure details
To a suspension of 6-methyl-5-nitrophthalazin-1(2H)-one (9.446 g, 46 mmol) in EtOH (1000 ml) charged to a 2000 mL round bottom flask, palladium, 10 wt. % on activated carbon (0.490 g, 0.46 mmol) was added. The reaction mixture was stirred at 50° C. for 6 days under H2 (1 atm). When complete, the reaction mixture was filtered through a small pad of celite, washing with excess EtOH and some DMF. The liquid was then concentrated under vacuum to give 5-amino-6-methylphthalazin-1(2H)-one (7.99 g, 99% yield) as a yellow solid. MS (M+H)+ 176.
Yield
99%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[C:3]([N+:13]([O-])=O)=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8](=[O:12])[NH:7][N:6]=[CH:5]2>CCO.[Pd]>[NH2:13][C:3]1[C:2]([CH3:1])=[CH:11][CH:10]=[C:9]2[C:4]=1[CH:5]=[N:6][NH:7][C:8]2=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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9.446 g
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Type
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reactant
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Smiles
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CC=1C(=C2C=NNC(C2=CC1)=O)[N+](=O)[O-]
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Name
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 50° C. for 6 days under H2 (1 atm)
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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charged to a 2000 mL round bottom flask
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FILTRATION
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Type
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FILTRATION
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Details
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When complete, the reaction mixture was filtered through a small pad of celite
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WASH
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Type
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WASH
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Details
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washing with excess EtOH
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The liquid was then concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
6 d |
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Name
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|
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Type
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product
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Smiles
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NC1=C2C=NNC(C2=CC=C1C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.99 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 99.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
